Ethyl 2-diazo-3-(2-fluorophenyl)-3-oxopropanoate

• Molecular Formula: C11H9FN2O3
• Molecular Weight: 236.20 g/mol
• IUPAC Name: ethyl 2-diazo-3-(2-fluorophenyl)-3-oxopropanoate
• InChI: InChI=1S/C11H9FN2O3/c1-2-17-11(16)9(14-13)10(15)7-5-3-4-6-8(7)12/h3-6H,2H2,1H3
• InChI Key: YOQPCTSLXZYYPB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=[N+]=[N-])C(=O)C1=CC=CC=C1F

Description

Ethyl 2-diazo-3-(2-fluorophenyl)-3-oxopropanoate is a useful research compound. Its molecular formula is C11H9FN2O3 and its molecular weight is 236.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl 3-(2-fluorophenyl)-3-oxopropanoate (1.00 g, 4.76 mmol) was dissolved in acetonitrile (14 mL) and treated with triethylamine (0.760 ml, 5.47 mmol, 1.15 equiv). The mixture was cooled to 0° C., treated with 4-acetamidobenzenesulfonylazide (1.26 g, 5.23 mmol, 1.1 equiv) and warmed to ambient temperature over 1.5 hours. The mixture was partially concentrated in vacuo, cooled to 0° C., treated with sodium hydroxide (50 mL, 1 N aqueous) and extracted with chloroform (3×50 mL). The combined organic extracts were dried with sodium sulfate, filtered and concentrated in vacuo. The residue was purified via silica gel gradient chromatography (100:0 to 85:15; hexanes:ethyl acetate) providing the titled compound as a yellow oil.